Cas no 110973-64-3 (benzo[e][1]benzothiole 3,3-dioxide)

benzo[e][1]benzothiole 3,3-dioxide structure
110973-64-3 structure
Product Name:benzo[e][1]benzothiole 3,3-dioxide
CAS No:110973-64-3
MF:C12H8O2S
MW:216.255722045898
CID:2606533
PubChem ID:70882405
Update Time:2025-04-21

benzo[e][1]benzothiole 3,3-dioxide Chemical and Physical Properties

Names and Identifiers

    • benzo[e][1]benzothiole 3,3-dioxide
    • 110973-64-3
    • SCHEMBL13340836
    • DTXSID40744072
    • 3H-3lambda~6~-Naphtho[2,1-b]thiophene-3,3-dione
    • Inchi: 1S/C12H8O2S/c13-15(14)8-7-11-10-4-2-1-3-9(10)5-6-12(11)15/h1-8H
    • InChI Key: DNYOHMDBPIPORA-UHFFFAOYSA-N
    • SMILES: O=S1(C2C=CC3C(C=2C=C1)=CC=CC=3)=O

Computed Properties

  • Exact Mass: 216.02450067Da
  • Monoisotopic Mass: 216.02450067Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 42.5Ų

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